Cas no 1805191-61-0 (Methyl 2-cyano-5-methoxy-4-nitrobenzoate)

• Product Name: Methyl 2-cyano-5-methoxy-4-nitrobenzoate
• CAS No: 1805191-61-0
• MF: C₁₀H₈N₂O₅
• MW: 236.18092250824
• CID: 4951662
• Update Time: 2025-10-30

Methyl 2-cyano-5-methoxy-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-methoxy-4-nitrobenzoate

• Inchi： 1S/C10H8N2O5/c1-16-9-4-7(10(13)17-2)6(5-11)3-8(9)12(14)15/h3-4H,1-2H3
• InChI Key： SOTRDEULNWEQKJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)OC)C(C#N)=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 355
• XLogP3: 1.3
• Topological Polar Surface Area: 105

Additional information on Methyl 2-cyano-5-methoxy-4-nitrobenzoate

Comprehensive Overview of Methyl 2-cyano-5-methoxy-4-nitrobenzoate (CAS No. 1805191-61-0)

Methyl 2-cyano-5-methoxy-4-nitrobenzoate (CAS No. 1805191-61-0) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, methoxy substituent, and nitro functional group, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its role in developing novel active pharmaceutical ingredients (APIs) and crop protection agents.

The growing demand for high-purity chemical intermediates like Methyl 2-cyano-5-methoxy-4-nitrobenzoate aligns with trends in green chemistry and sustainable synthesis. Laboratories worldwide prioritize compounds with minimal environmental impact, and this ester derivative’s efficient synthesis routes are often discussed in forums about eco-friendly chemical production. Its CAS number (1805191-61-0) is a critical identifier for regulatory compliance and patent searches, particularly in drug discovery pipelines.

Analytical studies highlight the compound’s stability under controlled conditions, making it suitable for multi-step organic reactions. Common queries include its solubility profiles (e.g., in DMSO or acetonitrile) and compatibility with Pd-catalyzed cross-coupling reactions, which are pivotal for constructing complex heterocycles. Recent publications also explore its potential in photoactive materials, linking it to advancements in optoelectronic devices.

In the context of AI-driven drug design, Methyl 2-cyano-5-methoxy-4-nitrobenzoate serves as a scaffold for machine learning-based molecular optimization. Computational chemists frequently investigate its electronic properties to predict reactivity, addressing FAQs about QSAR modeling and fragment-based drug discovery. The nitro group’s reduction potential further attracts attention for catalytic hydrogenation studies.

Supply chain transparency is another hot topic, with buyers verifying CAS 1805191-61-0 suppliers through platforms emphasizing REACH compliance and Good Manufacturing Practices (GMP). The compound’s spectroscopic data (IR, NMR) is often requested for quality assurance, reflecting industry standards for batch-to-batch consistency.

Emerging applications in bioconjugation chemistry position this ester as a tool for proteomics research, particularly in labeling biomolecules. Discussions on click chemistry compatibility and bioorthogonal reactions further enhance its relevance in life sciences.

To summarize, Methyl 2-cyano-5-methoxy-4-nitrobenzoate (CAS No. 1805191-61-0) bridges interdisciplinary research, from medicinal chemistry to material science. Its adaptability to modern synthetic challenges ensures sustained interest, while its documented safety profiles support scalable applications. For detailed protocols or commercial inquiries, always refer to peer-reviewed literature or certified suppliers.